Cas no 107811-14-3 (Butanoic acid,4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-(diethylamino)ethyl ester)

• Product Name: Butanoic acid,4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-(diethylamino)ethyl ester
• CAS No: 107811-14-3
• MF: C₁₂H₂₀N₄O₃S
• MW: 300.377201080322
• CID: 155349
• PubChem ID: 3065349
• Update Time: 2025-04-19

Butanoic acid,4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-(diethylamino)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-(diethylamino)ethyl ester
• 2-(diethylamino)ethyl 4-oxo-4-(1,3,4-thiadiazol-2-ylamino)butanoate
• 2-diethylaminoethyl 4-oxo-4-(1,3,4-thiadiazol-2-ylamino)butanoate
• AC1MI9LO
• LS-147323
• N-(1,3,4-Thiadiazol-2-yl)succinamic acid 2-(diethylamino)ethyl ester
• Succinamic acid, N-(1,3,4-thiadiazol-2-yl)-, 2-(diethylamino)ethyl ester
• DTXSID60148255
• Butanoic acid, 4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-(diethylamino)ethyl ester
• 107811-14-3

• Inchi： 1S/C12H20N4O3S/c1-3-16(4-2)7-8-19-11(18)6-5-10(17)14-12-15-13-9-20-12/h9H,3-8H2,1-2H3,(H,14,15,17)
• InChI Key： NTGHEJDZMXUBHJ-UHFFFAOYSA-N
• SMILES： S1C=NN=C1NC(CCC(=O)OCCN(CC)CC)=O

Computed Properties

• Exact Mass: 300.1258
• Monoisotopic Mass: 300.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.245
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.556
• PSA: 84.42
• LogP: 1.79130